methyl 6-(8-benzyl-9-oxo-2,8-diazaspiro[5.5]undec-2-yl)-2-pyrazinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds related to methyl 6-(8-benzyl-9-oxo-2,8-diazaspiro[5.5]undec-2-yl)-2-pyrazinecarboxylate involves intricate processes. For example, the regioselective synthesis of diazaspiro[4.4]nona- and tetrazaspiro[4.5]deca-2,9-diene-6-one derivatives through cycloaddition of nitrilimides to 3-aryliden-2(3H)-furanone derivatives highlights the complexity of synthesizing spirocyclic structures (Farag, Elkholy, & Ali, 2008). This synthesis pathway may share similarities with the target compound, indicating the complexity and multi-step nature of these syntheses.
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of spiro and diazaspiro configurations, which are crucial for their chemical behavior. The structural analysis often involves X-ray crystallography to confirm configurations, as seen in compounds synthesized from reactions between 2-lithiated benzenesulfonyltetrahydropyrans and hydroxybutenolides, providing insights into the stereochemistry and geometric parameters of these molecules (Baylis, Helliwell, Regan, & Thomas, 1993).
Chemical Reactions and Properties
The chemical reactions involving these compounds can include cycloaddition, azo coupling, and intramolecular cyclization, which are pivotal in constructing the complex spiro and diazaspiro frameworks. For instance, azo coupling under acid conditions has been used to synthesize fluorescent benzo, thieno, and furo [c]-fused methyl 7-aryl-6H-pyrrolo[3,4-c]pyridazine-5-carboxylates, showcasing the diversity of reactions these compounds can undergo (Galenko, Galenko, Khlebnikov, Novikov, & Shakirova, 2016).
Physical Properties Analysis
The physical properties, such as solubility, melting points, and crystalline structures, are closely tied to the compound's molecular configuration. Studies involving the crystalline and molecular structures, such as that of 9-acetyl-4-cinnamoyl-3-hydroxy-1-(4-methoxyphenyl)-8-methyl-7-phenyl-1,7-diazaspiro[4.4]nona-3,8-diene-2,6-dione, help in understanding the physical characteristics of these compounds (Silaichev, Filimonov, Slepukhin, & Maslivets, 2012).
Future Directions
properties
IUPAC Name |
methyl 6-(2-benzyl-3-oxo-2,8-diazaspiro[5.5]undecan-8-yl)pyrazine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O3/c1-29-21(28)18-12-23-13-19(24-18)25-11-5-9-22(15-25)10-8-20(27)26(16-22)14-17-6-3-2-4-7-17/h2-4,6-7,12-13H,5,8-11,14-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHYIPOUZMZZBIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=CC(=N1)N2CCCC3(C2)CCC(=O)N(C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-(8-benzyl-9-oxo-2,8-diazaspiro[5.5]undec-2-yl)-2-pyrazinecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.